Cas no 121239-75-6 (4-Octyloxydiphenyliodonium hexafluoroantimonate)

• Product Name: 4-Octyloxydiphenyliodonium hexafluoroantimonate
• CAS No: 121239-75-6
• MF: C₂₀H₂₆F₆IOSb
• MW: 645.074741840363
• MDL: MFCD08275318
• CID: 895889
• PubChem ID: 21889414
• Update Time: 2025-06-11

4-Octyloxydiphenyliodonium hexafluoroantimonate Chemical and Physical Properties

Names and Identifiers

• 4-OCTYLOXYDIPHENYLIODONIUMHEXAFLUOROANTIMONATE
• OPPI
• HRcure-9392
• P-(OCTYLOXYPHENYL)PHENYLIODONIUM HEXAFLUOROANTIMONATE
• (4-(Octyloxy)phenyl)(phenyl)iodonium hexafluorostibate(V)
• Iodonium,[4-(octyloxy)phenyl]phenyl-, (OC-6-11)-hexafluoroantimonate(1-) (1:1)
• SY237713
• DTXSID601319305
• s25370
• [4-(Octyloxy)phenyl](phenyl)iodonium Hexafluorostibate(V)
• 4-Octyloxydiphenyliodonium hexafluoroantimonate
• p-(Octyloxyphenyl)phenyl iodonium hexafluoroantimonate
• hexafluoroantimony(1-);(4-octoxyphenyl)-phenyliodanium
• (4-(Octyloxy)phenyl)(phenyl)iodoniumhexafluorostibate(V)
• [4-(Octyloxyphenyl)](phenyl)iodonium hexafluoroantimonate
• Q61895841
• MFCD08275318
• AKOS015852456
• (4-octyloxyphenyl) phenyl iodonium hexafluoro antimonate
• I11882
• [4-(octyloxy)phenyl](phenyl)iodanium; hexafluoroantimonate ion
• 121239-75-6
• CS-0186068
• 4-OCTYLOXYDIPHENYLIODONIUMHEXAFLUOROANTIMONATE: 98.5%

• MDL： MFCD08275318
• Inchi： 1S/C20H26IO.6FH.Sb/c1-2-3-4-5-6-10-17-22-20-15-13-19(14-16-20)21-18-11-8-7-9-12-18;;;;;;;/h7-9,11-16H,2-6,10,17H2,1H3;6*1H;/q+1;;;;;;;+5/p-6
• InChI Key： QBOTYWKRKSTVOV-UHFFFAOYSA-H
• SMILES： [I+](C1C=CC=CC=1)C1C=CC(=CC=1)OCCCCCCCC.[Sb-](F)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 643.99707g/mol
• Monoisotopic Mass: 643.99707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Melting Point: 55-59°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Octyloxydiphenyliodonium hexafluoroantimonate

Introduction to 4-Octyloxydiphenyliodonium hexafluoroantimonate (CAS No: 121239-75-6)

4-Octyloxydiphenyliodonium hexafluoroantimonate, with the chemical formula C₂₄H₃₁IF₆I, is a specialized organoiodine compound that has garnered significant attention in the field of organic synthesis and material science. This compound is particularly valued for its role as a potent reagent in cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of both an octyl group and a diaryl iodine center makes it a versatile intermediate in the preparation of complex organic molecules, including pharmaceuticals and advanced materials.

The CAS No 121239-75-6 uniquely identifies this compound in scientific literature and industrial applications, ensuring precise referencing and regulatory compliance. As a member of the iodonium salt family, 4-Octyloxydiphenyliodonium hexafluoroantimonate exhibits remarkable stability under various reaction conditions, which is critical for its utility in high-stakes synthetic processes. The hexafluoroantimonate counterion further enhances its reactivity by stabilizing the iodine center, making it an ideal candidate for palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings.

Recent advancements in the field of transition metal catalysis have highlighted the importance of specialized ligands and reagents like 4-Octyloxydiphenyliodonium hexafluoroantimonate. In particular, studies have demonstrated its efficacy in facilitating C-H activation reactions, where traditional methods often struggle due to the inert nature of carbon-hydrogen bonds. The octyl substituent not only imparts solubility advantages but also influences steric and electronic properties, enabling precise control over reaction outcomes.

In pharmaceutical research, 4-Octyloxydiphenyliodonium hexafluoroantimonate has been employed in the synthesis of biologically active molecules. Its ability to participate in regioselective cross-coupling reactions allows for the construction of complex drug scaffolds with high fidelity. For instance, recent studies have utilized this compound to develop novel antiviral agents by introducing aryl groups at specific positions on a heterocyclic core. The compound's compatibility with green chemistry principles, such as reduced waste generation and minimal solvent use, aligns with contemporary trends toward sustainable chemical practices.

The material science applications of 4-Octyloxydiphenyliodonium hexafluoroantimonate are equally compelling. Researchers have leveraged its reactivity to create advanced polymers with tailored electronic properties. These polymers exhibit enhanced charge transport capabilities, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The stability provided by the hexafluoroantimonate moiety ensures that these materials maintain their integrity under operational conditions, thereby extending device lifespans.

From a synthetic chemistry perspective, 4-Octyloxydiphenyliodonium hexafluoroantimonate offers unparalleled flexibility in constructing functionalized aryl compounds. Its role as an iodine source in metal-free coupling reactions has opened new avenues for synthesizing biaryl derivatives without the need for palladium catalysts. This innovation is particularly relevant in industries where cost efficiency and environmental impact are paramount. Moreover, the compound's compatibility with a wide range of solvents and reaction temperatures broadens its applicability across diverse synthetic protocols.

The influence of 4-Octyloxydiphenyliodonium hexafluoroantimonate extends beyond academic research into commercial applications. Pharmaceutical companies have adopted this reagent in large-scale syntheses due to its reproducibility and scalability. Its use has streamlined the production of key intermediates for blockbuster drugs, reducing both time-to-market and manufacturing costs. Similarly, manufacturers of specialty chemicals have integrated it into their processes for producing high-performance materials used in electronics and coatings.

Future research directions may explore novel derivatives of 4-Octyloxydiphenyliodonium hexafluoroantimonate, focusing on enhancing its catalytic efficiency or expanding its utility to other reaction types. The integration of machine learning algorithms into molecular design could accelerate the discovery of optimized versions of this compound, further solidifying its role as an indispensable tool in synthetic chemistry. As methodologies evolve to address global challenges such as energy sustainability and healthcare accessibility, compounds like 4-Octyloxydiphenyliodonium hexafluoroantimonate will continue to play a pivotal role in driving innovation across multiple sectors.